Cas no 42385-89-7 ([4-[3-oxo-3-(2,4,6-triacetyloxyphenyl)propyl]phenyl] Acetate)

• Product Name: [4-[3-oxo-3-(2,4,6-triacetyloxyphenyl)propyl]phenyl] Acetate
• CAS No: 42385-89-7
• MF: C₂₃H₂₂O₉
• MW: 442.415387630463
• CID: 1515014
• PubChem ID: 247512
• Update Time: 2025-04-21

[4-[3-oxo-3-(2,4,6-triacetyloxyphenyl)propyl]phenyl] Acetate Chemical and Physical Properties

Names and Identifiers

• [4-[3-oxo-3-(2,4,6-triacetyloxyphenyl)propyl]phenyl] Acetate
• 3-(4-acetoxy-phenyl)-1-(2,4,6-triacetoxy-phenyl)-propan-1-one
• AC1Q623U
• AC1L6KFH
• AR-1E9444
• 3-(4-Acetoxy-phenyl)-1-(2,4,6-triacetoxy-phenyl)-propan-1-on
• AG-K-29912
• CTK4I6158
• NSC62342
• 3,5-bis(acetyloxy)-2-{3-[4-(acetyloxy)phenyl]propanoyl}phenyl acetate
• phloretin triacetate
• 3-(4-acetoxy-phenyl)-1-(2,4,6-triacetoxy-phenyl)-propan-1-one; AC1Q623U; AC1L6KFH; AR-1E9444; 3-(4-Acetoxy-phenyl)-1-(2,4,6-triacetoxy-phenyl)-propan-1-on; AG-K-29912; CTK4I6158; NSC62342; 3,5-bis(acetyloxy)-2-{3-[4-(acetyloxy)phenyl]propanoyl}phenyl acetate; phloretin triacetate;
• NSC-62342
• 42385-89-7
• DTXSID30289604

• Inchi： 1S/C23H22O9/c1-13(24)29-18-8-5-17(6-9-18)7-10-20(28)23-21(31-15(3)26)11-19(30-14(2)25)12-22(23)32-16(4)27/h5-6,8-9,11-12H,7,10H2,1-4H3
• InChI Key： OUTPMVGHRKAIEB-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=C(C=C(C=1C(CCC1C=CC(=CC=1)OC(C)=O)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 442.12636
• Monoisotopic Mass: 442.12638228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 122Ų

Experimental Properties

• PSA: 122.27
• LogP: 3.20330